N-[(3S*,4R*)-1-[5-(methoxymethyl)-2-furoyl]-4-(5-methyl-2-furyl)-3-pyrrolidinyl]acetamide

• IUPAC Name: N-[(3S,4R)-1-[5-(methoxymethyl)furan-2-carbonyl]-4-(5-methylfuran-2-yl)pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C18H22N2O5/c1-11-4-6-16(24-11)14-8-20(9-15(14)19-12(2)21)18(22)17-7-5-13(25-17)10-23-3/h4-7,14-15H,8-10H2,1-3H3,(H,19,21)/t14-,15-/m1/s1
• InChI Key: MATUANIFNRVSQH-HUUCEWRRSA-N
• Canonical SMILES: CC1=CC=C(O1)C2CN(CC2NC(=O)C)C(=O)C3=CC=C(O3)COC
• Isomeric SMILES: CC1=CC=C(O1)[C@@H]2CN(C[C@H]2NC(=O)C)C(=O)C3=CC=C(O3)COC
• Molecular Formula: C18H22N2O5
• Molecular Weight: 346.4 g/mol

Description

Synthesis Analysis

The synthesis of related complex molecules often involves the interaction of enamines with specific carbonyl compounds, leading to various derivatives after alkylation and oxidation processes. For instance, morpholinium 5-arylcarbamoyl-3-cyano-6-methyl-4-(5-methyl-2-furyl)-1,4-dihydropyridine-2-thiolates can be obtained through the interaction of enamines of acetoacetanilides with 5-methyl-2-furfurylidenecyanothioacetamide. Such processes highlight the intricate steps involved in synthesizing complex organic molecules (Dyachenko & Chernega, 2006).

Molecular Structure Analysis

The molecular structure of complex compounds can often be elucidated using X-ray crystallography. For example, the structure of certain dihydropyridine derivatives has been studied using this technique, revealing the arrangement of various substituents around the core structure and providing insights into the molecule's three-dimensional conformation (Dyachenko & Chernega, 2006).

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Bis-α,β-Unsaturated Ketones and Furan Derivatives : The synthesis of novel bis-α,β-unsaturated ketones, nicotinonitrile, dihydropyridine-carbonitrile, and fused thieno[2,3-b]pyridine and pyrazolo[3,4-b]pyridine derivatives has been explored. These compounds, including furan derivatives, are synthesized through reactions involving furfural and various aromatic aldehydes. Such compounds have been evaluated for antimicrobial properties (Altalbawy, 2013).

• Chemical Switch in the Formation of Colored Maillard Reaction Products : Studies on the thermal treatment of methanolic solutions of furan derivatives have led to the identification of colored compounds through Maillard reactions. The formation of these compounds involves condensation and reactions with methanol, demonstrating furan derivatives' roles in complex chemical pathways (Hofmann, 1998).

• Mechanistic Studies on Reactions with Acetylenes : Research on the reaction of chromium carbene complexes with acetylenes has been conducted to understand the formation of furan and phenol products. These studies contribute to our understanding of how new aromatic nuclei are constructed, highlighting the complex mechanisms involved in furan formation (Mccallum et al., 1988).

• Synthesis of Furan Derivatives for Phytotoxicity Studies : Furan derivatives have been synthesized and evaluated for their phytotoxic effects. The synthesis of N-furfurylidene derivatives and their aminophosphonic acids showcases the potential applications of these compounds in developing new phytotoxic agents (Matusiak et al., 2013).

Applications in Material Science and Pharmacology

• Development of Anti-Ulcer Agents : N-(phenoxypropyl)acetamide derivatives with a thioether moiety have been synthesized and evaluated for their histamine H2-receptor antagonistic activity. These compounds have shown potent gastroprotective activity, indicating their potential as novel anti-ulcer drugs (Sekine et al., 1998).

• Synthesis of Furan Derivatives for Chemical Synthesis : The synthesis of furylpyridines and their physical properties have been explored, demonstrating the potential use of furan derivatives in chemical synthesis. These compounds serve as important synthons in the creation of natural products, pharmaceutical agents, and materials (Ribéreau & Quéguiner, 1983).